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Compound of Interest

Compound Name: Schineolignin B

Cat. No.: B12105311 Get Quote

For researchers, scientists, and drug development professionals, this document provides an in-

depth exploration of the natural sources, isolation, and biological activities of Schineolignin B,

a dibenzocyclooctadiene lignan with significant therapeutic potential.

Introduction
Schineolignin B, a member of the bioactive dibenzocyclooctadiene lignan family, has

garnered interest for its potential pharmacological applications. It is important to note that in

scientific literature, the closely related and extensively studied compound, Schisandrin B,

shares a similar core structure and is often the subject of research into the biological activities

of this class of lignans. This guide will primarily focus on the natural sources and biological

activities attributed to Schisandrin B and related lignans, which are presumed to be

representative of Schineolignin B. The primary natural source identified for this class of

compounds is Kadsura longipedunculata.

Natural Sources of Dibenzocyclooctadiene Lignans
Kadsura longipedunculata, an evergreen climbing shrub native to southwest China, is a well-

documented and rich source of a diverse array of lignans, including numerous

dibenzocyclooctadiene lignans.[1][2] While the specific quantification of Schineolignin B is not

extensively reported, the plant is known to produce a significant quantity of related lignans.

Quantitative Data on Lignan Content
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The concentration of specific lignans in Kadsura longipedunculata can vary depending on the

part of the plant, geographical location, and harvesting time. While specific yield data for

Schineolignin B is limited, the following table summarizes the presence of various

dibenzocyclooctadiene lignans isolated from Kadsura species, providing a comparative context

for expected yields.

Lignan Compound Plant Source Plant Part Reference

Longipedunins A, B, C
Kadsura

longipedunculata
Not Specified [3]

Benzoyl-

binankadsurin A

Kadsura

longipedunculata
Not Specified [3]

Acetyl-binankadsurin

A

Kadsura

longipedunculata
Not Specified [3]

R(+)-wuweizisu C
Kadsura

longipedunculata
Roots and Stems [4]

Kadsuranin
Kadsura

longipedunculata
Roots and Stems [4]

R(+)-gomisin M (1)
Kadsura

longipedunculata
Roots and Stems [4]

Kadheterins A-H Kadsura heteroclita Stems [5]

Kadsuphilins A, B Kadsura philippinensis Aerial Parts [6]

Kadsuindutains A–E Kadsura induta Stems [7]

Experimental Protocols: Isolation and Identification
The isolation and structural elucidation of dibenzocyclooctadiene lignans like Schineolignin B
from Kadsura longipedunculata typically involve a multi-step process combining extraction,

chromatography, and spectroscopy.

General Experimental Workflow
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Plant Material Collection and Preparation
(e.g., roots and stems of Kadsura longipedunculata)

Extraction
(e.g., with ethanol or methanol)

Drying and grinding

Partitioning
(e.g., with ethyl acetate)

Solvent evaporation and suspension in water

Column Chromatography
(e.g., silica gel, Sephadex LH-20)

Fractionation

Preparative High-Performance Liquid Chromatography (HPLC)

Further purification of fractions

Purity Assessment
(Analytical HPLC)

Isolation of pure compound

Structure Elucidation

If pure

Spectroscopic Analysis
(NMR: 1H, 13C, COSY, HMBC, HSQC;

MS: HRESIMS)
X-ray Crystallography (optional)
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Schisandrin B

IKK

inhibits

Keap1

dissociates from

IκBα

phosphorylates

NF-κB (p65/p50)

inhibits

NF-κB (p65/p50)

translocates

Nucleus

Inflammatory Gene
Expression

(TNF-α, IL-6, iNOS)

Nrf2

ARE

translocates and binds

inhibits

Antioxidant Gene
Expression

(HO-1, NQO1)

 

Schisandrin B

PPARγ

activates

NF-κB

inhibits

Inflammatory Response
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Schisandrin B

Bax (pro-apoptotic)

upregulates

Bcl-2 (anti-apoptotic)

downregulates

p53

activates

Mitochondrion

inhibits

Cytochrome c

releases

Caspase-9

activates

Caspase-3

activates

Apoptosis

upregulates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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